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Introduction

Mercury(ll) oxide, or mercuric oxide (HgO), is an inorganic compound that exists as a solid at
room temperature and pressure.[1] It is most commonly found in two forms: a red, crystalline
solid and a yellow, more finely powdered form.[2][3] The difference in color is attributed to
particle size, with both forms sharing the same fundamental chemical structure.[1][4] Red
mercuric oxide, the focus of this guide, has historical and modern significance, from its role in
the discovery of oxygen by Joseph Priestley in 1774 to its applications in batteries, pigments,
and as a chemical intermediate.[1][2][5][6] This document provides a comprehensive overview
of its core physicochemical properties, synthesis, reactivity, and toxicological profile, tailored for
a scientific audience.

Physicochemical Properties

The fundamental properties of red mercuric oxide are summarized below. These data are
critical for its handling, application, and in the development of new materials and processes.
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Property Value Citations
IUPAC Name Mercury(ll) Oxide [4]
Chemical Formula HgO (112171
Molar Mass 216.59 g/mol [L114117118119]
Heavy, odorless, orange-red to
bright red crystalline powder or
Appearance scales.[3][5][10] Becomes [21[3][5][10]
black upon heating and red
again on cooling.[2][3]
Density 11.14 g/cm3 (LA 710L 1]
) ) Decomposes at 500 °C (932
Melting Point [L718][9][11]
°F; 773 K).
Orthorhombic (montroydite
form) at atmospheric pressure,
Crystal Structure characterized by near-linear O-  [1][12][13]
Hg-O units in zigzag chains.[1]
[12][13]
In Water: Very poorly soluble.
- 0.0053 g/100 mL at 25 °C;
Solubility [11[31[8]
0.0395 g/100 mL at 100 °C.[1]
[3][8]
In Other Solvents: Insoluble in
alcohol, ether, and acetone.[7] [7119][10]
[91[10]
In Acids: Soluble in dilute nitric
and hydrochloric acids.[5][10] [5][10][14]
[14]
Vapor Pressure 0.12 Paat 20 °C [15][16]

Refractive Index (n_D)

2.5 (at 550 nm)

[1]

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://shintonchemicals.com/mor/
https://en.wikipedia.org/wiki/Mercury(II)_oxide
https://melscience.com/US-en/articles/properties-mercury-oxide-and-reaction-its-breakdow/
https://www.chembk.com/en/chem/Mercury(II)%20oxide,%20red,%20ACS
https://en.wikipedia.org/wiki/Mercury(II)_oxide
https://shintonchemicals.com/mor/
https://www.chembk.com/en/chem/Mercury(II)%20oxide,%20red,%20ACS
https://store.noahchemicals.com/products/inorganics/v11334-mercury-ii-oxide-red-999-pure--200-mesh-mercuric-oxide-red-hgo
https://www.midlandsci.com/shop/thermoscientific-chemicalsmercury(ii)oxide-red-acs-99-0-min-alfaaesar-mercury-ii-oxide-red-acs-99-0-min-p.html
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-oxide
https://cameo.mfa.org/wiki/Mercuric_oxide,_red
https://archpdfs.lps.org/Chemicals/Mercury%20(II)%20Oxide%20Red.pdf
https://melscience.com/US-en/articles/properties-mercury-oxide-and-reaction-its-breakdow/
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-oxide
https://melscience.com/US-en/articles/properties-mercury-oxide-and-reaction-its-breakdow/
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-oxide
https://cameo.mfa.org/wiki/Mercuric_oxide,_red
https://archpdfs.lps.org/Chemicals/Mercury%20(II)%20Oxide%20Red.pdf
https://en.wikipedia.org/wiki/Mercury(II)_oxide
https://shintonchemicals.com/mor/
https://www.chembk.com/en/chem/Mercury(II)%20oxide,%20red,%20ACS
https://www.webelements.com/compounds/mercury/mercury_oxide.html
https://en.wikipedia.org/wiki/Mercury(II)_oxide
https://www.chembk.com/en/chem/Mercury(II)%20oxide,%20red,%20ACS
https://store.noahchemicals.com/products/inorganics/v11334-mercury-ii-oxide-red-999-pure--200-mesh-mercuric-oxide-red-hgo
https://www.midlandsci.com/shop/thermoscientific-chemicalsmercury(ii)oxide-red-acs-99-0-min-alfaaesar-mercury-ii-oxide-red-acs-99-0-min-p.html
https://www.webelements.com/compounds/mercury/mercury_oxide.html
https://en.wikipedia.org/wiki/Mercury(II)_oxide
https://www.researchgate.net/publication/24392564_The_Unusual_Solid-State_Structure_of_Mercury_Oxide_Relativistic_Density_Functional_Calculations_for_the_Group_12_Oxides_ZnO_CdO_and_HgO
https://www.eps.mcgill.ca/~courses/c186-501/2010/Week13%20Class%20Notes%20&%20Readings/Lynn_Mercury_oxide_and_sulfide_2009.pdf
https://en.wikipedia.org/wiki/Mercury(II)_oxide
https://www.researchgate.net/publication/24392564_The_Unusual_Solid-State_Structure_of_Mercury_Oxide_Relativistic_Density_Functional_Calculations_for_the_Group_12_Oxides_ZnO_CdO_and_HgO
https://www.eps.mcgill.ca/~courses/c186-501/2010/Week13%20Class%20Notes%20&%20Readings/Lynn_Mercury_oxide_and_sulfide_2009.pdf
https://en.wikipedia.org/wiki/Mercury(II)_oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-oxide
https://store.noahchemicals.com/products/inorganics/v11334-mercury-ii-oxide-red-999-pure--200-mesh-mercuric-oxide-red-hgo
https://en.wikipedia.org/wiki/Mercury(II)_oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-oxide
https://store.noahchemicals.com/products/inorganics/v11334-mercury-ii-oxide-red-999-pure--200-mesh-mercuric-oxide-red-hgo
https://www.chembk.com/en/chem/Mercury(II)%20oxide,%20red,%20ACS
https://www.midlandsci.com/shop/thermoscientific-chemicalsmercury(ii)oxide-red-acs-99-0-min-alfaaesar-mercury-ii-oxide-red-acs-99-0-min-p.html
https://archpdfs.lps.org/Chemicals/Mercury%20(II)%20Oxide%20Red.pdf
https://www.chembk.com/en/chem/Mercury(II)%20oxide,%20red,%20ACS
https://www.midlandsci.com/shop/thermoscientific-chemicalsmercury(ii)oxide-red-acs-99-0-min-alfaaesar-mercury-ii-oxide-red-acs-99-0-min-p.html
https://archpdfs.lps.org/Chemicals/Mercury%20(II)%20Oxide%20Red.pdf
https://cameo.mfa.org/wiki/Mercuric_oxide,_red
https://archpdfs.lps.org/Chemicals/Mercury%20(II)%20Oxide%20Red.pdf
https://dabos.com/product/mercuryii-oxide-red-mm0290-100g-100-g-mercuryii-oxide-red-Q3RIVWdpWG05UXFtM0lJRGNaNjljZz09
https://cameo.mfa.org/wiki/Mercuric_oxide,_red
https://archpdfs.lps.org/Chemicals/Mercury%20(II)%20Oxide%20Red.pdf
https://dabos.com/product/mercuryii-oxide-red-mm0290-100g-100-g-mercuryii-oxide-red-Q3RIVWdpWG05UXFtM0lJRGNaNjljZz09
https://www.sigmaaldrich.com/JP/ja/product/mm/104466
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6384854.aspx
https://en.wikipedia.org/wiki/Mercury(II)_oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Reactivity and Stability

3.1 Thermal Decomposition Red mercuric oxide is relatively stable at room temperature but
undergoes thermal decomposition when heated.[17] At approximately 500 °C, it breaks down
into its constituent elements: liquid metallic mercury and oxygen gas.[2][7][11][17]

The balanced chemical equation for this endothermic reaction is: 2HgO(s) — 2Hg(l) + Oz(g)[17]

During heating, the red oxide reversibly changes color to black.[2][18] This decomposition
reaction is historically significant as it was used by Joseph Priestley to discover oxygen.[1]

3.2 Reactivity with Acids and Bases Mercuric oxide reacts with most common acids, such as
nitric acid and hydrochloric acid, to form the corresponding mercury(ll) salts.[2][19] It is
generally insoluble in water but shows weak base properties.[2] It can dissolve in concentrated
alkali solutions to form hydroxocomplexes.[2]

3.3 Stability and Incompatibilities Red mercuric oxide is stable under normal storage
conditions but is sensitive to light, which can cause it to slowly decompose into mercury and
oxygen.[7][20] It is a strong oxidizer and poses a fire hazard when in contact with combustible
materials.[5][10]

It is incompatible with a range of substances, including:

Strong reducing agents[7][16]

Chlorine, hydrazine hydrate, hydrogen peroxide[20]

Sulfur, phosphorus, magnesium[20]

Organic materials and phenols[7][16]

Synthesis and Characterization
Synthesis Workflow

Red mercuric oxide can be synthesized through several methods. The "dry process" is a
common approach involving the thermal decomposition of mercury(ll) nitrate, which is first
produced by reacting metallic mercury with nitric acid.[21] An alternative method is the direct
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heating of mercury in the presence of oxygen at approximately 350 °C.[1] The "wet process"
typically yields the yellow form of HgO via precipitation of aqueous Hg2* with an alkali like
sodium hydroxide.[1][21] The red form can be obtained from the yellow form through careful

heating.[22]
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Figure 1: Workflow for the synthesis of red mercuric oxide via the dry process.

Characterization Workflow
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The identity, purity, and physical properties of synthesized red mercuric oxide are confirmed
using various analytical techniques. X-ray Diffraction (XRD) is essential for confirming the
orthorhombic crystal structure. Thermogravimetric Analysis (TGA) is used to study its thermal
stability and decomposition profile. Scanning Electron Microscopy (SEM) can be employed to
analyze particle size and morphology, which is the primary differentiator between the red and
yellow forms.

Synthesized HgO Sample
/ Aniylytical Techniques \

X-ray Diffraction (XRD) Thermogravimetric Analysis (TGA) Scanning Electron Microscopy (SEM)

Data Output
\

Crystal Structure Decomposition Temp. . .
(Orthorhombic) (~500 °C) Particle Size & Morphology

Click to download full resolution via product page

Figure 2: Standard workflow for the characterization of red mercuric oxide.

Experimental Protocols

5.1 Synthesis of Red Mercuric Oxide via Pyrolysis of Mercury(ll) Nitrate

o Objective: To synthesize red mercuric oxide from metallic mercury.

¢ Reagents: Metallic mercury (Hg), 65% nitric acid (HNO3).[2]

o Equipment: Fume hood, flask with ground glass joint, heating mantle, condenser.[2]
» Procedure:

o Safety: All steps must be performed in a well-ventilated fume hood with appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.
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Mercury compounds are highly toxic.[10][17]

o Nitrate Formation: Carefully react metallic mercury with concentrated nitric acid in a flask.
This reaction produces mercury(ll) nitrate (Hg(NOs)2) and toxic nitrogen oxide fumes,
which must be managed by the fume hood.

o Pyrolysis: Gently heat the resulting mercury(ll) nitrate in a suitable vessel to a temperature
of approximately 350-400 °C.[1][18]

o Decomposition: The mercury(ll) nitrate will decompose, releasing nitrogen dioxide and
oxygen, leaving behind red crystalline mercuric oxide.[1]

o Collection: Once the reaction is complete and the vessel has cooled, the red HgO product
can be carefully collected and stored in a tightly sealed, light-resistant container.[2][10]

5.2 Characterization by Thermogravimetric Analysis (TGA)

o Objective: To determine the thermal decomposition temperature of red mercuric oxide.
e Equipment: Thermogravimetric Analyzer (TGA).

e Procedure:

o Place a small, accurately weighed sample (typically 3-5 mg) of the red HgO powder into a
TGA sample pan (e.g., alumina or platinum).

o Place the pan into the TGA furnace.

o Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating
rate (e.g., 10 °C/min) from room temperature to approximately 600 °C.

o The TGA will record the mass of the sample as a function of temperature.

o The resulting TGA curve will show a significant mass loss beginning around 400-500 °C,
corresponding to the decomposition of HgO into volatile Hg and O2. The onset
temperature of this mass loss is taken as the decomposition temperature.

Toxicological Profile and Safety

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://archpdfs.lps.org/Chemicals/Mercury%20(II)%20Oxide%20Red.pdf
https://www.askiitians.com/forums/12-grade-chemistry-others/what-happens-when-mercuric-oxide-is-heated-in-a-cl-25_479805.htm
https://en.wikipedia.org/wiki/Mercury(II)_oxide
https://fphoto.photoshelter.com/image/I0000ak3r0QnK.Aw
https://www.benchchem.com/product/b043107?utm_src=pdf-body
https://en.wikipedia.org/wiki/Mercury(II)_oxide
https://melscience.com/US-en/articles/properties-mercury-oxide-and-reaction-its-breakdow/
https://archpdfs.lps.org/Chemicals/Mercury%20(II)%20Oxide%20Red.pdf
https://www.benchchem.com/product/b043107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mercuric oxide is extremely toxic and presents a significant health hazard.[1][2] Exposure can
occur through inhalation of its aerosol, ingestion, or absorption through the skin.[1][5][20]

Routes of Exposure and Health Effects

o Acute Exposure: Fatal if swallowed, inhaled, or in contact with skin.[10] Symptoms of acute
poisoning can include severe abdominal pain, a metallic taste in the mouth, vomiting, bloody
diarrhea, and potential for kidney failure and shock.[20][23]

e Chronic Exposure: Prolonged or repeated exposure may cause damage to the kidneys,
brain, and central nervous system.[10][20] Chronic mercury poisoning is characterized by
tremors, memory loss, personality changes, and gum problems.[20][24]

e Environmental Hazard: Mercuric oxide is very toxic to aquatic life with long-lasting effects
and can bioaccumulate in the food chain.[1][7][20]

Mercuric Oxide (HgO)

Routes of Exposure

Gnhalatlon) (Skln Contac) [ngestlorD
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Kidneys Central Nervous System Gl Tract
(Renal Impairment) (Tremors, Memory Loss) (Corrosive Ulceration)

Respiratory Tract

(Irritation, Pneumonitis)
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Figure 3: Toxicological pathways of mercuric oxide exposure and its primary target organs.

Safety and Handling Due to its high toxicity, strict safety protocols must be followed when
handling mercuric oxide:

o Work in a well-ventilated area, preferably within a certified fume hood.[10]
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Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and eye protection.
[10]

Avoid creating dust or aerosols.

Store in a cool, dry, dark place away from incompatible materials.[10]

All mercury-containing waste must be disposed of as hazardous waste according to local,
state, and federal regulations.[2][15] Do not pour down the drain.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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